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Introduction

Interleukin-18 (IL-18), originally known as interferon-gamma (IFN-γ) inducing factor, is a pro-

inflammatory cytokine belonging to the IL-1 superfamily.[1] It is produced by various cells,

including macrophages, dendritic cells, keratinocytes, and epithelial cells.[1][2] IL-18 plays a

crucial role in regulating both innate and adaptive immune responses.[2] Synthesized as an

inactive 24 kDa precursor (pro-IL-18), it is cleaved by caspase-1 within the inflammasome into

its active, mature 18 kDa form.[1][3]

The biological activity of IL-18 is mediated through its receptor complex, consisting of IL-18Rα

and IL-18Rβ.[1][4] This binding initiates a signaling cascade that activates transcription factors

like NF-κB, leading to the production of other inflammatory mediators.[5][6] In conjunction with

IL-12, IL-18 is a potent inducer of IFN-γ from T cells and natural killer (NK) cells, promoting T

helper 1 (Th1) type immune responses.[1][2]

Clinical Significance

Elevated levels of IL-18 are associated with a wide range of inflammatory and autoimmune

diseases.[2][7] It serves as a valuable biomarker for disease activity and diagnosis in

conditions such as:

Adult-Onset Still's Disease (AOSD) and Systemic Juvenile Idiopathic Arthritis (sJIA):

Markedly high serum IL-18 levels are a key feature of these autoinflammatory disorders and

correlate with disease severity.[8][9]
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Macrophage Activation Syndrome (MAS): A life-threatening complication of rheumatic

diseases, often characterized by extreme hyperinflammation and very high IL-18 levels.[8]

Other Autoimmune Diseases: Increased IL-18 concentrations have been reported in

rheumatoid arthritis, systemic lupus erythematosus (SLE), inflammatory bowel disease, and

psoriasis.[2][8]

Monitoring IL-18 levels in serum can aid researchers and clinicians in diagnosing inflammatory

conditions, assessing disease activity, and evaluating therapeutic responses.[8][10]

Principle of the Assay

The most common method for quantifying IL-18 in serum is the sandwich Enzyme-Linked

Immunosorbent Assay (ELISA). This assay utilizes a pair of antibodies specific to IL-18. The

basic principle involves the following steps:

A microplate is pre-coated with a capture antibody specific for human IL-18.

Standards and patient serum samples are added to the wells, and any IL-18 present is

bound by the immobilized antibody.

After washing, a biotin-conjugated detection antibody, also specific for IL-18, is added. This

antibody binds to a different epitope on the captured IL-18, forming a "sandwich".

Unbound detection antibody is washed away, and Streptavidin conjugated to Horseradish

Peroxidase (HRP) is added, which binds to the biotin.

Following another wash, a TMB (3,3’,5,5’-tetramethylbenzidine) substrate solution is added.

The HRP enzyme catalyzes the conversion of the substrate, resulting in a colored product.

The reaction is terminated by adding a stop solution (e.g., sulfuric acid), and the intensity of

the color, which is proportional to the amount of IL-18 in the sample, is measured using a

microplate reader at 450 nm.[11][12]

IL-18 Signaling Pathway
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IL-18 signaling cascade leading to gene transcription.
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Data Presentation
The following table summarizes representative serum IL-18 concentrations found in healthy

individuals and patients with specific inflammatory diseases. Levels can vary significantly

based on disease activity.

Group/Condition
IL-18 Concentration
(pg/mL)

Reference

Healthy Controls Median: 368 [9]

Rheumatoid Arthritis (RA)
Significantly higher than

healthy controls
[10]

Systemic Lupus

Erythematosus (SLE)

Significantly higher than

healthy controls
[10]

Adult-Onset Still's Disease

(AOSD) - Active

Median: 16,327 (Range can

exceed 70,000)
[9]

Adult-Onset Still's Disease

(AOSD) - Remission
Median: 470 [9]

Systemic Juvenile Idiopathic

Arthritis (sJIA) - Active
Median: 21,512 [9]

Experimental Protocols
1. Reagents and Materials Required (Typical ELISA Kit Contents)

IL-18 pre-coated 96-well microplate

Lyophilized recombinant human IL-18 standard

Biotin-conjugated anti-human IL-18 detection antibody

Streptavidin-HRP conjugate

Standard/Sample Diluent (Assay Buffer)
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Wash Buffer Concentrate (20x or 25x)

TMB Substrate

Stop Solution (e.g., 2N H₂SO₄)[11]

Plate sealers

Precision pipettes and tips

Graduated cylinders

Microplate reader capable of measuring absorbance at 450 nm

2. Serum Sample Collection and Preparation

Proper sample handling is critical to ensure accurate results.

Collection: Collect whole blood using a serum separator tube (SST).[13][14]

Clotting: Allow the blood to clot for at least 30 minutes to 2 hours at room temperature, or

overnight at 4°C.[13][15]

Centrifugation: Centrifuge the tubes at approximately 1,000 x g for 15-20 minutes.[11][14]

Aliquoting: Immediately after centrifugation, carefully aspirate the serum and transfer it to

clean polypropylene tubes. Avoid disturbing the red blood cell layer.

Storage:

For immediate analysis (within 24 hours), store serum at 2-8°C.[11][16]

For long-term storage, aliquot the serum to avoid repeated freeze-thaw cycles and store at

-20°C or -80°C.[13][14]

Pre-Assay Preparation: Before use, bring frozen samples to room temperature slowly and

mix gently. If visible precipitates are present, clarify the sample by centrifugation prior to

analysis.[15][16]
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3. Assay Procedure (Sandwich ELISA)

Note: This is a generalized protocol. Always refer to the specific manual provided with your

ELISA kit.

Reagent Preparation: Bring all reagents and samples to room temperature before use.

Prepare working solutions of the Wash Buffer, standards, and other components as

instructed by the kit manual.[13][16]

Standard Curve: Prepare a serial dilution of the IL-18 standard, typically ranging from a high

point (e.g., 2500 pg/mL) down to zero, to generate a standard curve.[11][13]

Sample Addition: Add 100 µL of each standard and serum sample into the appropriate wells

of the pre-coated microplate.[17]

Incubation: Cover the plate with a sealer and incubate for 90 minutes to 2.5 hours at room

temperature, or as specified by the manufacturer.[11][17]

Washing: Aspirate the liquid from each well and wash the plate 3-4 times with 1x Wash

Buffer. Ensure complete removal of liquid after the final wash by inverting the plate and

blotting it on absorbent paper.[11]

Detection Antibody: Add 100 µL of the biotin-conjugated detection antibody to each well.

Cover and incubate for 1 hour at room temperature.[17]

Washing: Repeat the wash step as described in step 5.

Streptavidin-HRP: Add 100 µL of the Streptavidin-HRP solution to each well. Cover and

incubate for 45 minutes at room temperature.[17]

Washing: Repeat the wash step as described in step 5 (some protocols may require more

washes at this stage).[13]

Substrate Addition: Add 100 µL of TMB Substrate to each well. Incubate in the dark at room

temperature for 15-30 minutes, allowing color to develop.[13][17]
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Stop Reaction: Add 50-100 µL of Stop Solution to each well. The color will change from blue

to yellow.[17]

Read Plate: Immediately measure the optical density (OD) of each well at 450 nm using a

microplate reader.

Data Analysis: Subtract the OD of the zero standard from all other readings. Plot the OD

values for the standards against their known concentrations to create a standard curve. Use

this curve to determine the IL-18 concentration in the patient samples.

Experimental Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.raybiotech.com/human-il-18-elisa-elh-il18
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

ELISA Procedure

Data Analysis

Collect Blood
(SST Tube)

Clot & Centrifuge
(1000 x g, 15 min)

Aliquot & Store Serum
(-20°C / -80°C)

Add 100µL Standards
& Samples to Plate

Prepare Standards
& Reagents

Incubate (e.g., 90 min)

Wash Plate (3x)

Add 100µL
Detection Antibody

Incubate (60 min)

Wash Plate (3x)

Add 100µL
Streptavidin-HRP

Incubate (45 min)

Wash Plate (5x)

Add 100µL TMB Substrate
(Incubate in Dark)

Add 100µL Stop Solution

Read Absorbance
(450 nm)

Generate Standard Curve

Calculate IL-18
Concentrations

Click to download full resolution via product page

Step-by-step workflow for serum IL-18 measurement by ELISA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1177370#measuring-il-18-levels-in-patient-serum-
samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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